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Introduction

CYCO065, also known as Fadraciclib, is a second-generation, orally available, and ATP-
competitive inhibitor of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 9
(CDKO9).[1][2][3] Its dual-inhibitor mechanism allows it to induce cell cycle arrest and apoptosis
in cancer cells, making it a compound of interest in oncology research.[4] By inhibiting CDK2,
CYCO065 blocks the transition from the G1 to the S phase of the cell cycle.[1][4] Inhibition of
CDKO9 suppresses the transcription of key anti-apoptotic proteins such as Mcl-1 and oncogenes
like MYC.[4][5][6] Accurate preparation of stock solutions is crucial for obtaining reproducible
and reliable experimental results. This document provides a detailed protocol for the
preparation, storage, and use of CYCO065 for in vitro experiments.

Physicochemical Properties and Solubility

CYCO065 is typically supplied as a white to off-white crystalline solid.[7] The choice of solvent is
critical for preparing a stable, concentrated stock solution. Dimethyl sulfoxide (DMSO) is the
recommended solvent due to its high solubilizing capacity for CYC065 and its miscibility with
aqueous cell culture media.

Table 1: Physicochemical and Solubility Data for CYC065
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Property Value Source(s)
Molecular Formula C21H31N-7O [2][8]
Molecular Weight 397.52 g/mol [2][8]
Appearance White to off-white crystalline 7]

solid

Solubility in DMSO

>80 mg/mL (= 201.24 mM)

[2](8]

Solubility in Ethanol

~80 mg/mL

[2](8]

Solubility in Water

Insoluble

[2](8]

Recommended Storage Conditions

Proper storage is essential to maintain the stability and activity of CYCO065.

Table 2: Storage Recommendations for CYC065

Storage )
Form Shelf Life Notes
Temperature
Solid Powder -20°C 3 years [2][8]
o Aliguot into single-use
Stock Solution (in ] ]
-80°C 1 year vials to avoid repeated
DMSO)
freeze-thaw cycles.[1]
Stock Solution (in
-20°C up to 6 months [1]

DMSO)

Experimental Protocol: Preparation of CYC065
Stock and Working Solutions

This protocol describes the preparation of a 10 mM stock solution of CYC065 in DMSO.

e CYCO065 powder
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e Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or cryovials

e Analytical balance

» Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
o Always wear appropriate PPE.

o Handle CYCO065 powder in a chemical fume hood to prevent inhalation.

o Consult the Safety Data Sheet (SDS) for CYCO065 before handling.

e Equilibration: Remove the CYCO065 vial from storage and allow it to equilibrate to room
temperature for 15-20 minutes before opening to minimize moisture condensation.

e Weighing: In a chemical fume hood, accurately weigh the desired amount of CYC065
powder. To prepare 1 mL of a 10 mM stock solution, you will need 3.98 mg of CYC065
(Calculation: 10 mmol/L * 1 L/1000 mL * 397.52 g/mol * 1000 mg/g = 3.9752 mg/mL).

 Dissolution: Add the weighed CYCO065 powder to a sterile vial. Add the calculated volume of
DMSO (e.g., 1 mL for 3.98 mg of powder).

e Mixing: Tightly cap the vial and vortex thoroughly for 2-3 minutes until the solid is completely
dissolved. Gentle warming in a 37°C water bath can assist dissolution if necessary.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials. This is critical to prevent degradation from repeated freeze-thaw cycles.[1] Label
each aliquot clearly with the compound name, concentration (10 mM), solvent (DMSO), and
preparation date. Store the aliquots at -80°C for long-term stability.[1]

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in a complete cell culture medium. High concentrations of DMSO can be toxic to cells;
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therefore, the final concentration of DMSO in the culture medium should typically be kept below
0.5%.

Example Dilution (to prepare a 1 uM working solution):

¢ Intermediate Dilution (1:100): Add 2 pL of the 10 mM stock solution to 198 pL of sterile
culture medium. This results in a 100 yuM intermediate solution.

e Final Dilution (1:100): Add 10 pL of the 100 pM intermediate solution to 990 L of culture
medium to achieve the final 1 uM working concentration.

Note: It is highly recommended to perform a dose-response experiment to determine the
optimal working concentration for your specific cell line and experimental conditions.
Concentrations used in research for cell viability assays often range from 100 nM to 1 uM.[1][9]

Visualized Diagrams

The following diagram illustrates the signaling pathway targeted by CYCO065.
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Caption: Dual inhibition of CDK2 and CDK9 by CYCO065.
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The diagram below outlines the workflow for preparing CYCO065 stock and working solutions.
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Caption: Workflow for CYCO065 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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